N-benzyl-6-(3,5-dimethyl-1H-pyrazol-1-yl)-4-pyrimidinamine

• IUPAC Name: N-benzyl-6-(3,5-dimethylpyrazol-1-yl)pyrimidin-4-amine
• InChI: InChI=1S/C16H17N5/c1-12-8-13(2)21(20-12)16-9-15(18-11-19-16)17-10-14-6-4-3-5-7-14/h3-9,11H,10H2,1-2H3,(H,17,18,19)
• InChI Key: QMBGZLTXDLSXKB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C2=NC=NC(=C2)NCC3=CC=CC=C3)C
• Molecular Formula: C16H17N5
• Molecular Weight: 279.34 g/mol

Description

N-benzyl-6-(3,5-dimethyl-1H-pyrazol-1-yl)-4-pyrimidinamine is a compound that likely exhibits significant pharmacological and chemical interest due to its complex structure, which includes a pyrazole and pyrimidinamine moiety. Compounds with similar structures have been studied for their diverse biological activities and chemical properties.

Synthesis Analysis

The synthesis of compounds closely related to N-benzyl-6-(3,5-dimethyl-1H-pyrazol-1-yl)-4-pyrimidinamine typically involves multi-step reactions, including cyclocondensation, microwave irradiation, and palladium-catalyzed C-C coupling reactions. These methods offer routes to various heterocyclic compounds, indicating the potential synthetic pathways that could be adapted for our target compound (Karrouchi et al., 2020).

Molecular Structure Analysis

Structural characterization often employs techniques like X-ray diffraction, FT-IR, NMR, and DFT calculations. For example, related compounds have been characterized to detail their molecular geometry, vibrational frequencies, and electronic structure, providing insights into the spatial arrangement and electronic environment of the compound (Özdemir et al., 2015).

Chemical Reactions and Properties

Compounds within this family participate in various chemical reactions, offering insights into their reactivity. For instance, the presence of the pyrazole and pyrimidinamine moieties suggests potential for nucleophilic substitution reactions, cycloadditions, and interactions with biological macromolecules. These reactions are foundational for understanding the compound's chemical behavior and potential for further derivatization (Deohate & Palaspagar, 2020).

Physical Properties Analysis

The physical properties, such as solubility, melting point, and crystalline structure, can be inferred from related compounds. These properties are crucial for determining the compound's suitability for further application in chemical and pharmaceutical formulations (Tang et al., 2014).

Chemical Properties Analysis

The chemical properties, including acidity, basicity, and reactivity towards other chemical agents, are pivotal for understanding its interactions in biological systems and chemical reactions. Studies on related compounds provide insights into how substitutions on the pyrazole and pyrimidinamine rings affect these properties, guiding the synthesis of derivatives with desired chemical behaviors (Saeed et al., 2015).